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Compound of Interest

Compound Name: Trunculin A

CAS No.: 105969-64-0

Cat. No.: B009772 Get Quote

Executive Summary
Trunculin A is a bioactive norsesterterpene carboxylic acid containing a stable 1,2-dioxane

(cyclic peroxide) moiety.[1][2] Its structural elucidation and dereplication rely heavily on Mass

Spectrometry (MS).[1] Due to the lability of the peroxide bond, Trunculin A exhibits a

diagnostic fragmentation pathway distinct from non-peroxide terpenes.

This guide compares the MS performance of Trunculin A against its stereoisomer Trunculin B

and structurally related congeners (e.g., Mycaperoxides), establishing a self-validating protocol

for their identification.[1][2]

Chemical Identity & Structural Context[4][5][6][7][8]
[9][10]
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Feature Trunculin A Trunculin B
Latrunculin A
(Contrast)

Class
Norsesterterpene

Cyclic Peroxide

Norsesterterpene

Cyclic Peroxide

Thiazolidinone

Macrolide

Formula C₂₄H₃₈O₄ C₂₄H₃₈O₄ C₂₂H₃₁NO₅S

Exact Mass 390.2770 Da 390.2770 Da 421.1923 Da

Key Moiety
1,2-Dioxane

(Peroxide) + COOH

1,2-Dioxane

(Peroxide) + COOH

Macrolactone +

Thiazolidinone

Bioactivity
Cytotoxic,

Antiproliferative

Cytotoxic,

Antiproliferative

Actin Polymerization

Inhibitor

Fragmentation Analysis & Diagnostic Ions
The fragmentation of Trunculin A is dominated by the instability of the peroxide bridge and the

carboxylic acid functionality.

Primary Fragmentation Pathway (ESI-MS/MS)
In Negative Ion Mode (ESI-), Trunculin A forms the deprotonated molecular ion [M-H]⁻ at m/z

389.[1][2]

Precursor Ion:m/z 389.27 [M-H]⁻[2]

Diagnostic Neutral Losses:

Loss of CO₂ (44 Da): Characteristic of the carboxylic acid, yielding m/z 345.[1]

Loss of O₂ (32 Da): Diagnostic for the cyclic peroxide.[1] This often occurs in tandem with

water loss or as a radical loss mechanism.[1]

Loss of H₂O (18 Da): Common in oxygenated terpenes.

Comparative Fragmentation: Trunculin A vs. B
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Trunculin A and B are stereoisomers. Their MS/MS spectra are qualitatively identical,

containing the same fragment ions.[1] Differentiation requires chromatographic separation

(Retention Time) or Ion Mobility Spectrometry.[1][2]

Ion (m/z) Identity Origin
Relative
Intensity
(Trunculin A)

Relative
Intensity
(Trunculin B)
[1][2]

389 [M-H]⁻
Deprotonated

Molecule

100% (Base

Peak)

100% (Base

Peak)

371 [M-H-H₂O]⁻ Dehydration Medium Medium

357 [M-H-O₂]⁻
Peroxide

Cleavage
High (Diagnostic) High (Diagnostic)

345 [M-H-CO₂]⁻ Decarboxylation High High

313 [M-H-CO₂-O₂]⁻ Combined Loss Medium Medium

Mechanistic Pathway Visualization
The following diagram illustrates the logical flow of fragmentation for Trunculin A, highlighting

the competing pathways of decarboxylation and peroxide cleavage.

Trunculin A (Precursor)
[M-H]- m/z 389

Decarboxylated Species
[M-H-CO2]-

m/z 345

Loss of CO2 (44 Da)
(Carboxylic Acid)

Deoxo Species
[M-H-O2]-
m/z 357

Loss of O2 (32 Da)
(Peroxide Bridge)

Dehydrated Species
[M-H-H2O]-

m/z 371

Loss of H2O (18 Da)

Hydrocarbon Core
[M-H-CO2-O2]-

m/z 313

Loss of O2 Loss of CO2
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Caption: Orthogonal fragmentation pathways of Trunculin A in negative ESI mode, showing

convergence on the hydrocarbon core.[1][2]

Experimental Protocol: Isolation & MS Profiling
This protocol ensures the integrity of the labile peroxide bond during extraction and analysis.

Sample Preparation (Self-Validating)
Source: Sponge tissue (Latrunculia sp. or Diacarnus sp.).[1][4]

Extraction:

Lyophilize sponge tissue (avoid heat to prevent peroxide degradation).[1]

Extract with MeOH:DCM (1:1) at room temperature.

Validation Step: Spike a small aliquot with a known peroxide standard (e.g., Artemisinin) to

monitor degradation.[1][2] If Artemisinin signal is lost, the extraction conditions are too

harsh for Trunculin.[1]

LC-MS Acquisition Parameters
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[1][2]

Mobile Phase:

A: H₂O + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 50% B to 100% B over 15 mins. (Trunculins are non-polar and elute late).[1]

Ionization: ESI Negative Mode (preferred for carboxylic acids).[1]

Capillary Voltage: 3.0 kV.[1]
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Source Temp: < 300°C (Critical: High source temp causes in-source fragmentation of the

peroxide).[2]

Differentiation Protocol (Trunculin A vs. B)
Since MS spectra are identical, use Chromatographic Resolution:

Run a slow gradient (0.5% B/min increase) around the elution window (80-90% B).[1][2]

Trunculin A typically elutes slightly earlier than Trunculin B on C18 columns due to

stereochemical folding affecting hydrophobicity.[1]

Confirm: Compare retention times with a purified standard or published relative retention

data.

Comparison with Alternatives
Parameter Trunculin A (Target)

Latrunculin A
(Alternative)

Sigmosceptrellin
(Analog)

Detection Mode (-) ESI preferred (+) ESI preferred (-) ESI preferred

Dominant Ion m/z 389 [M-H]⁻ m/z 422 [M+H]⁺
m/z 407 [M-H]⁻

(varies by analog)

Diagnostic Loss -32 Da (Peroxide)
-18 Da (Water), -S

fragments
-32 Da (Peroxide)

Stability Low (Peroxide labile) Moderate Low (Peroxide labile)

Spectral Complexity
High (Multiple neutral

losses)
Medium High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b009772#mass-spectrometry-fragmentation-patterns-
of-trunculin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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